Cas no 1261899-97-1 (3-(2,4,6-Trifluorophenyl)phenol)

3-(2,4,6-Trifluorophenyl)phenol is a fluorinated aromatic compound characterized by a phenol group attached to a 2,4,6-trifluorophenyl moiety. Its unique structure imparts enhanced electron-withdrawing properties and chemical stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves lipophilicity and metabolic resistance, which is advantageous in the development of bioactive molecules. This compound is particularly useful in cross-coupling reactions and as a building block for advanced materials. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its reactive phenolic group.

3-(2,4,6-Trifluorophenyl)phenol structure

1261899-97-1 structure

Product Name:3-(2,4,6-Trifluorophenyl)phenol

CAS No:1261899-97-1

MF:C₁₂H₇F₃O

MW:224.178593873978

MDL:MFCD18312899

CID:2621601

PubChem ID:53218610

Update Time:2025-08-05

3-(2,4,6-Trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

- MFCD18312899
- 3-(2,4,6-TRIFLUOROPHENYL)PHENOL
- 1261899-97-1
- DTXSID60683530
- 2',4',6'-Trifluoro[1,1'-biphenyl]-3-ol
- 3-(2,4,6-Trifluorophenyl)phenol, 95%
- 3-(2,4,6-Trifluorophenyl)phenol
- MDL： MFCD18312899
- Inchi： 1S/C12H7F3O/c13-8-5-10(14)12(11(15)6-8)7-2-1-3-9(16)4-7/h1-6,16H
- InChI Key： WFXKYDNNYNXEKQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C1C=CC=C(C=1)O)F)F

Computed Properties

Exact Mass: 224.04489933g/mol
Monoisotopic Mass: 224.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 20.2Å²

3-(2,4,6-Trifluorophenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318845-5 g	3-(2,4,6-Trifluorophenyl)phenol, 95%; .	1261899-97-1	95%	5g	€1159.00	2023-04-26
abcr	AB318845-5g	3-(2,4,6-Trifluorophenyl)phenol, 95%; .	1261899-97-1	95%	5g	€1159.00	2025-04-21

3-(2,4,6-Trifluorophenyl)phenol Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,4,6-Trifluorophenyl)phenol

3-(2,4,6-Trifluorophenyl)phenol: A Comprehensive Overview

3-(2,4,6-Trifluorophenyl)phenol, also known by its CAS number 1261899-97-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group attached to a trifluorophenyl ring. The presence of three fluorine atoms on the aromatic ring imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 3-(2,4,6-Trifluorophenyl)phenol typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution, where a trifluorophenyl ring is functionalized with a hydroxyl group. This method requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, enabling the production of this compound on a larger scale for various applications.

In terms of chemical properties, 3-(2,4,6-Trifluorophenyl)phenol exhibits high stability under normal conditions due to the electron-withdrawing effect of the fluorine atoms. This stability makes it suitable for use in environments where oxidative degradation is a concern. Additionally, the compound demonstrates moderate solubility in polar solvents, which is advantageous for its application in drug delivery systems and other pharmaceutical formulations.

The biological activity of 3-(2,4,6-Trifluorophenyl)phenol has been extensively studied in recent years. Research indicates that this compound possesses potent antioxidant properties, which can be attributed to its ability to scavenge free radicals. Furthermore, studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. These findings have been corroborated by multiple in vitro and in vivo experiments published in reputable scientific journals.

Beyond its pharmacological applications, 3-(2,4,6-Trifluorophenyl)phenol has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its application as a dopant in polymer-based semiconductors, where it enhances charge transport properties without compromising device stability.

In terms of environmental impact, 3-(2,4,6-Trifluorophenyl)phenol has been shown to degrade relatively quickly under aerobic conditions when exposed to sunlight or microbial action. This biodegradability reduces its potential as an environmental pollutant when handled responsibly during production and use.

The future prospects for CAS No. 1261899-97-1 are bright given its versatile properties and growing body of research supporting its applications. Ongoing studies are focusing on optimizing its synthesis pathways for cost-effectiveness and scalability while exploring new avenues for its use in biotechnology and advanced materials.